Cas no 897375-22-3 (Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate)

• Product Name: Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
• CAS No: 897375-22-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 2118554
• Update Time: 2023-08-04

Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1,1-dimethylethyl)-5-Pyrimidinecarboxylic acid methyl ester
• methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
• APURDRCSFCEZAJ-UHFFFAOYSA-N
• methyl 2-t-butyl-4-chloropyrimidine-5-carboxylate
• Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate

• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)9-12-5-6(7(11)13-9)8(14)15-4/h5H,1-4H3
• InChI Key： APURDRCSFCEZAJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=NC(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 52.1